Cas no 1337289-05-0 (3-(2,3-difluorophenyl)methylpyrrolidine)

• Product name: 3-(2,3-difluorophenyl)methylpyrrolidine
• CAS No: 1337289-05-0
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6348290
• PubChem ID: 64436363

3-(2,3-difluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)methylpyrrolidine
• 1337289-05-0
• 3-(2,3-Difluorobenzyl)pyrrolidine
• AKOS013759800
• 3-[(2,3-difluorophenyl)methyl]pyrrolidine
• CS-0304387
• EN300-1869425

• Inchi： 1S/C11H13F2N/c12-10-3-1-2-9(11(10)13)6-8-4-5-14-7-8/h1-3,8,14H,4-7H2
• InChI Key： UGSAIVWJCBBLCF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC1CNCC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 2.3

Additional information on 3-(2,3-difluorophenyl)methylpyrrolidine

Compound CAS No. 1337289-05-0: A Comprehensive Overview of 3-(2,3-Difluorophenyl)methylpyrrolidine

Introduction

The compound CAS No. 1337289-05-0, also known as 3-(2,3-difluorophenyl)methylpyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, with a fluorinated phenyl group attached to the third carbon atom of the pyrrolidine ring. The presence of fluorine atoms at the 2 and 3 positions of the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile for various applications.

Chemical Structure and Properties

CAS No. 1337289-05-0 features a pyrrolidine core, which is a saturated five-membered ring containing one nitrogen atom. The nitrogen atom in pyrrolidine contributes to the molecule's basicity and ability to form hydrogen bonds, which are crucial for its interactions in biological systems or as a ligand in coordination chemistry. The fluorinated phenyl group attached to the third carbon of the pyrrolidine ring introduces electron-withdrawing effects due to the electronegativity of fluorine atoms. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic characteristics that are beneficial in various chemical reactions.

Synthesis and Applications

The synthesis of CAS No. 1337289-05-0 typically involves multi-step organic reactions, including Friedel-Crafts alkylation or coupling reactions with appropriate fluorinated aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most promising applications of CAS No. 1337289-05-0 is in drug discovery. Its unique structure makes it an ideal candidate for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Additionally, this compound has shown potential as a building block for advanced materials, such as high-performance polymers and liquid crystals.

Recent Research Findings

In recent years, researchers have explored the use of CAS No. 1337289-05-0 in developing novel drug delivery systems. Studies have demonstrated that this compound can serve as a carrier for delivering hydrophobic drugs to specific cellular targets due to its amphiphilic nature introduced by the fluorinated phenyl group.

Furthermore, investigations into its electrochemical properties have revealed its potential as an active material in lithium-ion batteries. The nitrogen-containing pyrrolidine ring provides excellent electron transfer capabilities, while the fluorinated phenyl group enhances thermal stability and cyclability.

Conclusion

In summary, CAS No. 1337289-05-0, or 3-(2,3-difluorophenyl)methylpyrrolidine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and beyond.